Cas no 2172477-71-1 (1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol
• CAS No: 2172477-71-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 5808305
• PubChem ID: 165590195
• Update Time: 2025-10-17

1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol
• 2172477-71-1
• EN300-1631373
• 1-[1-(hydroxymethyl)cyclobutyl]-4,4-dimethylcycloheptan-1-ol

• Inchi： 1S/C14H26O2/c1-12(2)5-3-8-14(16,10-9-12)13(11-15)6-4-7-13/h15-16H,3-11H2,1-2H3
• InChI Key： UIZMOIATHGDVBV-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)CC1)C1(CO)CCC1

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol

Research Briefing on 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol (CAS: 2172477-71-1)

In recent years, the compound 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol (CAS: 2172477-71-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cycloheptan structural motifs, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity presents both challenges and opportunities for medicinal chemists, as its stereochemistry and functional groups can be tailored to enhance bioavailability and target specificity.

From a biological perspective, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits notable activity against specific enzyme targets implicated in inflammatory and metabolic disorders. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its inhibitory effects on key enzymes involved in the arachidonic acid pathway, suggesting potential applications in treating chronic inflammatory conditions. Furthermore, its unique chemical structure allows for minimal off-target effects, a significant advantage in reducing adverse drug reactions.

In the realm of drug delivery, 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol has been explored as a prodrug candidate. Its hydroxyl and hydroxymethyl groups provide sites for conjugation with other bioactive molecules, enabling targeted delivery and controlled release. Recent advancements in nanotechnology have further enhanced its utility, with studies demonstrating improved pharmacokinetic profiles when encapsulated in lipid-based nanoparticles.

Despite these promising developments, challenges remain in translating this compound into clinical practice. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research is focused on overcoming these hurdles, with collaborative efforts between academia and industry playing a pivotal role. For example, a recent partnership between a leading pharmaceutical company and a university research lab has yielded innovative approaches to stabilize the compound in aqueous solutions, a critical step for intravenous administration.

In conclusion, 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcycloheptan-1-ol represents a compelling area of research in chemical biology and drug development. Its unique structural features and biological activity make it a promising candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutics addressing unmet medical needs in inflammation, metabolism, and beyond. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and advancing it through preclinical and clinical trials.